N-(2,4-dimethoxyphenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-3-(1,3-dioxoisoindol-2-yl)propanamide
• InChI: InChI=1S/C19H18N2O5/c1-25-12-7-8-15(16(11-12)26-2)20-17(22)9-10-21-18(23)13-5-3-4-6-14(13)19(21)24/h3-8,11H,9-10H2,1-2H3,(H,20,22)
• InChI Key: FGQNKSWJODIHLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CCN2C(=O)C3=CC=CC=C3C2=O)OC
• Molecular Formula: C19H18N2O5
• Molecular Weight: 354.4 g/mol
• Solubility: 21.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,4-dimethoxyphenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide, also known as DPI, is a chemical compound that has been widely studied for its potential therapeutic applications. DPI is a potent and selective inhibitor of protein kinase C (PKC), an enzyme that plays a critical role in many cellular processes, including signal transduction, cell proliferation, and apoptosis. In

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide is based on its ability to selectively inhibit the activity of PKC, which is a family of serine/threonine kinases that play a critical role in many cellular processes. PKC is activated by various stimuli, including growth factors, hormones, and neurotransmitters, and is involved in the regulation of cell proliferation, differentiation, and survival. By inhibiting PKC, this compound blocks the downstream signaling pathways that are activated by PKC, leading to the inhibition of cell growth and survival.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are complex and depend on the specific context in which it is used. In general, this compound has been shown to inhibit cell proliferation and induce apoptosis in various cell types, including cancer cells, vascular smooth muscle cells, and neurons. This compound has also been shown to reduce inflammation and oxidative stress in animal models of cardiovascular disease and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has several advantages for lab experiments, including its high potency and selectivity for PKC inhibition, its well-established synthesis method, and its ability to penetrate cell membranes and reach intracellular targets. However, this compound also has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide, including the development of new synthetic methods for this compound and its analogs, the identification of new PKC isoforms and their specific roles in cellular processes, and the investigation of the potential therapeutic applications of this compound in combination with other drugs or therapies. Additionally, the use of this compound as a tool compound for studying PKC-mediated signaling pathways could lead to the identification of new drug targets and the development of new therapies for various diseases.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide involves a multi-step process that begins with the preparation of 2,4-dimethoxybenzaldehyde and 1,3-dioxo-1,3-dihydro-2H-isoindole-2-carboxylic acid. These two compounds are then reacted with each other in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the intermediate, 3-(2,4-dimethoxyphenyl)-N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide. This intermediate is then treated with a reducing agent such as sodium borohydride to yield the final product, this compound.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer, cardiovascular disease, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth and metastasis of cancer cells by blocking the activation of PKC, which is known to promote cell proliferation and survival. In cardiovascular research, this compound has been shown to protect against ischemic injury and reduce the risk of heart failure by inhibiting PKC-mediated signaling pathways. In neurodegenerative disorder research, this compound has been shown to protect against neuronal damage and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.